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Compound of Interest

2-Chloro-3-
Compound Name: ) o
(difluoromethyl)pyridine

Cat. No.: B1604026

An In-depth Technical Guide to the Safe Handling of 2-Chloro-3-(difluoromethyl)pyridine

This document provides a comprehensive technical guide on the safety and handling
precautions for 2-Chloro-3-(difluoromethyl)pyridine (CAS No: 865663-96-3). It is intended for
researchers, scientists, and drug development professionals who may handle this compound in
a laboratory or manufacturing setting. The information herein is synthesized from authoritative
safety data sheets and established laboratory safety protocols to ensure accuracy and promote
a culture of safety.

Compound Profile and Physicochemical Properties

2-Chloro-3-(difluoromethyl)pyridine is a halogenated heterocyclic compound.[1][2] Such
fluorinated pyridine motifs are of significant interest in medicinal chemistry and agrochemical
research due to their role as versatile synthetic building blocks.[1][3][4][5] The presence of the
difluoromethyl group can impart unique electronic properties and metabolic stability to target
molecules. Understanding the physical properties of this reagent is the first step in ensuring its
safe handling.
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Property Value Source
CAS Number 865663-96-3 [11[2]
Molecular Formula CeHaCIF2N [1][2]
Molecular Weight 163.55 g/mol [11[2]
Appearance Liquid [1]
Density 1.388 g/mL at 25 °C [1]
Refractive Index n20/D 1.491 [1]
Flash Point 80.56 °C (177.0 °F) [11[5]

Hazard Identification and Toxicological Overview

According to the Globally Harmonized System (GHS), 2-Chloro-3-(difluoromethyl)pyridine is
classified as a hazardous substance. The primary routes of exposure are inhalation, ingestion,
and skin/eye contact. Its toxicological profile necessitates stringent handling protocols.

Hazard . .

o GHS Pictogram Signal Word Hazard Statements
Classification
Acute Toxicity, Oral H301: Toxic if

Danger

(Category 3) swallowed.[1][5]
Skin

) o H315: Causes skin
Corrosion/Irritation | Danger o

irritation.[1][5]
(Category 2)
Serious Eye )
o H319: Causes serious
Damage/Irritation | Danger S
eye irritation.[1][5]

(Category 2)
Specific Target Organ
Toxicity, Single H335: May cause
Exposure (Category | Danger respiratory irritation.[1]
3), Respiratory [5]

System
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The causality behind these classifications is linked to the compound's reactivity. As a
chlorinated pyridine, it can react with biological macromolecules, leading to irritation and
toxicity. The difluoromethyl group also influences its reactivity and absorption characteristics.
The acute oral toxicity (Category 3) is of particular concern, indicating that even small amounts
ingested can be highly toxic.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
appropriate PPE, is mandatory.

Engineering Controls: The Primary Barrier

e Chemical Fume Hood: All handling of 2-Chloro-3-(difluoromethyl)pyridine, including
weighing, transferring, and use in reactions, must be performed inside a properly functioning
chemical fume hood.[6][7] This is the most critical engineering control to prevent inhalation of
vapors, which are known to cause respiratory tract irritation.[8]

» Ventilation: The laboratory must be well-ventilated to ensure low background concentrations
of any potential fugitive emissions.[8][9]

o Safety Stations: An emergency eyewash station and safety shower must be readily
accessible and located within a 10-second travel distance from the workstation.[8][10]

Personal Protective Equipment (PPE): The Last Line of
Defense

The selection and use of PPE must be based on a thorough risk assessment of the planned
procedure.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR
1910.133 or European Standard EN166.[8] A face shield should be worn in addition to
goggles when there is a risk of splashing.

e Skin Protection:
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o Gloves: Wear appropriate chemical-resistant gloves.[8] While specific breakthrough time
data for this compound may not be available, butyl rubber or laminate gloves are often
recommended for handling chlorinated solvents and pyridines. Nitrile gloves may offer
limited splash protection but should be changed immediately upon contamination. Always
consult the glove manufacturer's compatibility charts.

o Lab Coat: A fully buttoned, long-sleeved lab coat is required to protect street clothes and
prevent skin exposure.[7]

e Respiratory Protection: If engineering controls fail or during certain high-risk procedures
where vapor concentrations may exceed exposure limits, a NIOSH/MSHA-approved
respirator may be necessary.[8] Respirator use requires enrollment in a respiratory protection
program, including medical clearance and fit testing.
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Preparation Execution Post-Procedure

i Determines i
(Stl::l?elsr\iaRI;‘;:n) (ébj;l:?é%)vr:g’f;i Fézl:t) }MP{ 3. Don PPE }—P{ 4. Perform Work in Fume Hood }—P{ 5. Doff PPE Correctly }—P{ 6. Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Spill Occurs

Assess Spill Size
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'
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'

Decontaminate Area
with Soap and Water

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1604026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

